N-(2-cyclopropyl-2-hydroxypropyl)-2,5-dimethylfuran-3-carboxamide
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Description
N-(2-cyclopropyl-2-hydroxypropyl)-2,5-dimethylfuran-3-carboxamide is a useful research compound. Its molecular formula is C13H19NO3 and its molecular weight is 237.299. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Larvicidal Properties
Research into derivatives of cyclopropylcarboxamides, related to cis-permethrin, has shown potential in the development of new larvicidal compounds. The synthesis and evaluation of these compounds against mosquito larvae highlight the importance of structural modifications for enhancing biological activity. Such studies pave the way for designing more effective insecticidal agents, contributing to public health efforts in controlling mosquito-borne diseases (Taylor, Hall, & Vedres, 1998).
Crystal Structure Analysis
The determination of the crystal structure of related cyclopropylcarboxamide derivatives provides insights into their molecular geometry and potential interactions. These analyses are crucial for understanding the physical and chemical properties of new compounds, guiding the design of molecules with desired characteristics for various applications, including material science and pharmaceuticals (Shen De-long, 2008).
Anticancer Agent Design
Functionalized amino acid derivatives, including those related to N-(2-cyclopropyl-2-hydroxypropyl)-2,5-dimethylfuran-3-carboxamide, have been synthesized and evaluated for their cytotoxicity against human cancer cell lines. This research is instrumental in the development of new pharmacophores for designing anticancer agents, showing promise in the fight against cancer (Kumar et al., 2009).
Precision in Database Searches
Improvements in full-text database search techniques, involving derivatives of this compound, highlight the compound's role in enhancing information retrieval technologies. This research impacts the efficiency and accuracy of data searches, benefiting various fields, including scientific research, technology development, and library sciences (Hoppenstand & Hsiao, 1988).
Antiviral Activity Studies
The synthesis of thiazole C-nucleosides and their evaluation for antiviral activity demonstrate the potential of this compound derivatives in developing new antiviral drugs. These studies contribute to the ongoing search for effective treatments against viral infections, addressing global health challenges (Srivastava et al., 1977).
Properties
IUPAC Name |
N-(2-cyclopropyl-2-hydroxypropyl)-2,5-dimethylfuran-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H19NO3/c1-8-6-11(9(2)17-8)12(15)14-7-13(3,16)10-4-5-10/h6,10,16H,4-5,7H2,1-3H3,(H,14,15) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OFMBFIZZNNORQZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(O1)C)C(=O)NCC(C)(C2CC2)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H19NO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
237.29 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.